Cas no 1704069-02-2 (N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide)

• Product Name: N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide
• CAS No: 1704069-02-2
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• MDL: MFCD28400297
• CID: 4703416
• Update Time: 2025-10-31

N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide
• (N-cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide
• AM88105
• N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide

• MDL： MFCD28400297
• Inchi： 1S/C11H15NO3S/c1-7-5-10(13)6-8(2)11(7)16(14,15)12-9-3-4-9/h5-6,9,12-13H,3-4H2,1-2H3
• InChI Key： UTCFAFGWMOVHSH-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(=CC=1C)O)(NC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 333
• Topological Polar Surface Area: 74.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide

Introduction to N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide (CAS No. 1704069-02-2)

N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1704069-02-2, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly the presence of a cyclopropyl group and a benzenesulfonamide moiety, make it a subject of intense study for its potential therapeutic applications.

The molecular structure of N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide consists of a benzene ring substituted with hydroxyl and dimethyl groups, further functionalized with a sulfonamide group and a cyclopropyl substituent. This arrangement contributes to its distinct chemical properties and biological interactions. The 4-hydroxy and 2,6-dimethyl substituents enhance the compound's solubility and reactivity, making it an attractive candidate for further derivatization and optimization.

In recent years, there has been growing interest in developing novel sulfonamide derivatives due to their wide range of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclopropyl group in N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide introduces additional steric hindrance, which can influence the compound's binding affinity to biological targets. This feature is particularly valuable in drug design, as it allows for fine-tuning of the molecule's interactions with enzymes and receptors.

Recent studies have highlighted the potential of N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide in modulating various biological pathways. For instance, research has indicated that this compound may exhibit inhibitory effects on certain enzymes involved in cancer progression. The cyclopropyl group is believed to play a crucial role in stabilizing the transition state during enzyme inhibition, thereby enhancing the compound's efficacy. Additionally, the hydroxyl and dimethyl groups contribute to its ability to interact with hydrophobic pockets in protein targets, further enhancing its binding affinity.

The synthesis of N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to incorporate this moiety into complex molecules with high efficiency. The synthesis also involves the functionalization of the benzene ring with hydroxyl and dimethyl groups, followed by the introduction of the sulfonamide moiety.

The pharmacological profile of N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide has been extensively studied in vitro and in vivo. Preliminary results suggest that this compound exhibits significant inhibitory activity against various enzymes and receptors relevant to human health. For example, it has shown promise in inhibiting enzymes involved in inflammation and cancer cell proliferation. These findings have prompted further investigation into its potential as a lead compound for drug development.

In addition to its biological activities, N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide has also been explored for its potential applications in material science. The unique structural features of this compound make it a suitable candidate for developing novel materials with enhanced properties. For instance, its ability to form stable complexes with metal ions suggests that it could be used in catalysis or as a ligand for metal-based drugs.

The future direction of research on N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide is likely to focus on optimizing its pharmacological properties and exploring new therapeutic applications. Advances in computational chemistry and molecular modeling will play a crucial role in understanding its interactions with biological targets at the atomic level. Additionally, new synthetic strategies may be developed to improve the efficiency and scalability of its production.

In conclusion, N-Cyclopropyl-4-hydroxy-2,6-dimethylbenzenesulfonamide (CAS No. 1704069-02-2) is a promising chemical compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further study and optimization. As research continues to uncover new applications for this compound, it is likely to play an important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.